Cas no 34646-53-2 (1,2-Propanediol,3-(2,4-dichlorophenoxy)-)

1,2-Propanediol,3-(2,4-dichlorophenoxy)- structure
34646-53-2 structure
Product Name:1,2-Propanediol,3-(2,4-dichlorophenoxy)-
CAS No:34646-53-2
MF:C9H10Cl2O3
MW:237.079901218414
CID:318636
PubChem ID:95488
Update Time:2025-04-19

1,2-Propanediol,3-(2,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,3-(2,4-dichlorophenoxy)-
    • 3-(2,4-dichlorophenoxy)propane-1,2-diol
    • 1-(2,4-dichlorophenoxy)-2,3-propanediol
    • 1, 3-(2,4-dichlorophenoxy)-
    • 3-(2,4-Dichlorophenoxy)-1,2-propanediol
    • 3-(2,4-dichloro-phenoxy)-propane-1,2-diol
    • 3-(2,4-Dichlor-phenoxy)-propan-1,2-diol
    • AC1L3UFL
    • AI3-13148
    • BRN 2454341
    • glycerin-1-(2,4-dichlorophenyl)-ether
    • NSC14598
    • CHEMBL3277194
    • SCHEMBL10432959
    • 34646-53-2
    • 4-06-00-00895 (Beilstein Handbook Reference)
    • AKOS017359011
    • NSC 14598
    • 1,2-Propanediol, 3-(2,4-dichlorophenoxy)-
    • NSC-14598
    • Inchi: 1S/C9H10Cl2O3/c10-6-1-2-9(8(11)3-6)14-5-7(13)4-12/h1-3,7,12-13H,4-5H2
    • InChI Key: ZIBOAPBPXIPVLG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OCC(CO)O)Cl

Computed Properties

  • Exact Mass: 236.0008
  • Monoisotopic Mass: 236.001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.43
  • Boiling Point: 397.4°C at 760 mmHg
  • Flash Point: 194.1°C
  • Refractive Index: 1.578
  • PSA: 49.69
  • LogP: 1.72540
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